Cas no 112791-61-4 (D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI))

D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI) structure
112791-61-4 structure
Product Name:D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI)
CAS No:112791-61-4
MF:C6H16O18P4
MW:500.075487136841
CID:193298
PubChem ID:121920
Update Time:2025-04-19

D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI)
    • (2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl) dihydrogen phosphate
    • inositol-3,4,5,6-tetrakisphosphate
    • (1S,2R,3R,4S,5R,6S)-5,6-dihydroxycyclohexane-1,2,3,4-tetrayl tetrakis[dihydrogen (phosphate)]
    • D-myo-Inositol, 3,4,5,6-tetrakis(dihydrogen phosphate)
    • Inositol-3,4,5,6-tetraphosphate
    • Ins-3,4,5,6-P4
    • myo-Inositol-3,4,5,6-tetrakisphosphate
    • D-myo-Inositol 3,4,5,6-tetrakisphosphate
    • Inositol-1,4,5,6-tetraphosphate
    • 1D-myo-Inositol 3,4,5,6-tetrakisphosphate
    • Ins-1,4,5,6-P4
    • 109837-24-3
    • myo-Inositol, 1,4,5,6-tetrakis(dihydrogen phosphate)
    • {[(1R,2S,3R,4S,5S,6R)-3,4-dihydroxy-2,5,6-tris(phosphonooxy)cyclohexyl]oxy}phosphonic acid
    • [(1R,2S,3S,4R,5S,6R)-3,4-dihydroxy-2,5,6-triphosphonooxycyclohexyl] dihydrogen phosphate
    • 112791-61-4
    • [(1S,2S,3R,4S,5R,6R)-2,3-dihydroxy-4,5,6-triphosphonooxycyclohexyl] dihydrogen phosphate
    • 4MY
    • myo-Inositol-1,4,5,6-tetrakisphosphate
    • DTXSID80920893
    • 121010-58-0
    • MRVYFOANPDTYBY-UZAAGFTCSA-N
    • SCHEMBL544343
    • CHEMBL23050
    • CHEBI:15844
    • BDBM50075650
    • GTPL4224
    • inositol-1,4,5,6-tetrakisphosphate
    • Inositol 3,4,5,6-tetrakisphosphate
    • Q27078077
    • Myo Inositol 3,4,5,6 Tetrakisphosphate
    • (1S,2R,3R,4S,5R,6S)-5,6-dihydroxycyclohexane-1,2,3,4-tetrayl tetrakis(dihydrogen phosphate)
    • C04520
    • 1L-myo-inositol 1,4,5,6-tetrakis(dihydrogen phosphate)
    • D-myo-Inositol 3,4,5,6-tetraphosphate
    • Ins(3,4,5,6)P4
    • Inchi: 1S/C6H16O18P4/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20)/t1-,2+,3-,4-,5+,6+/m0/s1
    • InChI Key: MRVYFOANPDTYBY-UZAAGFTCSA-N
    • SMILES: P(=O)(O)(O)O[C@@H]1[C@H]([C@@H]([C@@H]([C@@H]([C@H]1OP(=O)(O)O)OP(=O)(O)O)O)O)OP(=O)(O)O

Computed Properties

  • Exact Mass: 499.929
  • Monoisotopic Mass: 499.929
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.1
  • Topological Polar Surface Area: 308Ų

Experimental Properties

  • Density: 2.32
  • Boiling Point: 978.1°Cat760mmHg
  • Flash Point: 545.3°C
  • Refractive Index: 1.632
  • PSA: 346.74000
  • LogP: -3.36660

D-myo-Inositol,3,4,5,6-tetrakis(dihydrogen phosphate) (9CI) Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd